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Compound of Interest

Compound Name: Methyl dimethoxyacetate

Cat. No.: B151051

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl dimethoxyacetate is a carboxylic acid ester and an acetal.[1] It is a versatile reagent in
organic synthesis, finding applications as a solvent and a building block in the preparation of
more complex molecules.[1] This document provides a comprehensive overview of its chemical
and physical properties, structural information, and its role in synthetic chemistry.

Chemical and Physical Properties

Methyl dimethoxyacetate is a clear, colorless to very slightly yellow liquid at room
temperature.[1][2] It possesses a mild, ester-like odor.[1] The compound is stable under normal
conditions but is moisture sensitive and flammable.[1] It is miscible with common organic
solvents like ethanol, acetone, and diethyl ether, and shows moderate solubility in water.[1]

Quantitative Data

The key physical and chemical properties of methyl dimethoxyacetate are summarized in the
table below for easy reference and comparison.
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Property Value Reference

Molecular Formula CsH1004 [1103114]

Molecular Weight 134.13 g/mol [1][3]

CAS Number 89-91-8 [11[3]

Appearance Clear C(.)Iorless to very slightly e
yellow liquid

Density 1.096 g/mL at 25 °C [5]

Boiling Point 140-142 °C at normal pressure  [1]

67 °C at 18 mmHg

[5]

61 °C at 2399.80 Pa

[2]

Melting Point

515°C

[2]

Flash Point

67 °C (closed cup)

Refractive Index

n20/D 1.405

[5]

Solubility

Soluble in water

[1]

Miscible with common organic o
solvents

Chemical Structure

The structural identifiers for methyl dimethoxyacetate are provided in the table below. These
are crucial for unambiguous identification in chemical databases and literature.
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Identifier Value Reference

IUPAC Name methyl 2,2-dimethoxyacetate [31[6]

Methyl 2,2-dimethoxyacetate,
Dimethoxyacetic acid methyl

Synonyms ] ) [L1317]
ester, Glyoxylic acid methyl

ester dimethyl acetal

SMILES String COC(OC)C(=0)0C [5][8]

NZTCVGHPDWAALP-
InChl Key [1][3]
UHFFFAOYSA-N

INChIl=1S/C5H1004/c1-7-
InChl M]3
4(6)5(8-2)9-3/h5H,1-3H3

Molecular Structure Diagram

The following diagram illustrates the two-dimensional chemical structure of methyl
dimethoxyacetate.

Caption: 2D structure of methyl dimethoxyacetate.

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of methyl dimethoxyacetate
was not found in the surveyed literature, its synthesis would likely follow standard esterification
and acetalization procedures. A plausible synthetic route could involve the reaction of methyl
glyoxylate with methanol in the presence of an acid catalyst to form the dimethyl acetal.

Methyl dimethoxyacetate is utilized as a reagent in various organic reactions. For instance, it
has been used in the Claisen acylation of active hydrogen compounds, in the preparation of
3,9-disubstituted 2,4,8,10-tetroxaspiro[5.5]undecane, as a lithium enolate precursor, and as an
acylating reagent for cycloalkanone enolates and amino alcohols.[4]

An example of a workflow where a related dimethoxy compound is used in a synthesis is the
preparation of Methyl 2-(6-methoxy-1H-indol-3-yl)acetate from 4-methoxyphenylhydrazine
hydrochloride and methyl 4,4-dimethoxybutanoate.[9]
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General Experimental Workflow for a Reaction Involving
an Acetal

The following diagram illustrates a general workflow for a chemical synthesis that might involve
a reagent like methyl dimethoxyacetate.

uuuuuuuuuuuuuuuuuuuuu

EEEEEEEEEEEEEEEEEEEEEEEEEEEEEEEEEEEEEEEEEEEEEE Reaction Monitoring Aqueous Workup Purification
(e.g., inert atmosphere, cooling/heating) (e.g., methyl dimethoxyacetate) (e.9., TLC, GC, NMR) | (Quenching, Extraction) (€.g., Column Chromatography, Distillation) .., NMR, MS, IR)

Click to download full resolution via product page

Caption: A generalized workflow for an organic synthesis.

Safety and Handling

Methyl dimethoxyacetate is a flammable liquid and should be handled with appropriate safety
precautions in a well-ventilated area, away from sources of ignition.[1] It is recommended to
use personal protective equipment such as safety goggles, gloves, and a lab coat. The
compound should be stored in a tightly closed container in a cool, dry place.[2] It is sensitive to
moisture.[1] Based on animal studies, it exhibits low to moderate acute toxicity, and exposure
may cause irritation to the eyes, skin, and respiratory tract.[1]

Conclusion

This technical guide provides a summary of the key chemical properties and structural details
of methyl dimethoxyacetate. The tabulated data offers a quick reference for researchers, and
the structural information ensures accurate identification. While a specific synthesis protocol is
not detailed, its role as a reagent in organic synthesis is highlighted, along with a general
experimental workflow. Adherence to proper safety and handling procedures is essential when
working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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